16-hydroxyequilenin
16-hydroxyequilenin
Brand Name:
Vulcanchem
CAS No.:
131944-03-1
VCID:
VC0236788
InChI:
InChI=1S/C18H18O3/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16(20)17(18)21/h2-5,8,15-16,19-20H,6-7,9H2,1H3/t15-,16+,18-/m0/s1
SMILES:
CC12CCC3=C(C1CC(C2=O)O)C=CC4=C3C=CC(=C4)O
Molecular Formula:
C15H20O4
Molecular Weight:
282.3 g/mol
16-hydroxyequilenin
CAS No.: 131944-03-1
Main Products
VCID: VC0236788
Molecular Formula: C15H20O4
Molecular Weight: 282.3 g/mol
| CAS No. | 131944-03-1 |
|---|---|
| Product Name | 16-hydroxyequilenin |
| Molecular Formula | C15H20O4 |
| Molecular Weight | 282.3 g/mol |
| IUPAC Name | (13S,14S,16R)-3,16-dihydroxy-13-methyl-12,14,15,16-tetrahydro-11H-cyclopenta[a]phenanthren-17-one |
| Standard InChI | InChI=1S/C18H18O3/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16(20)17(18)21/h2-5,8,15-16,19-20H,6-7,9H2,1H3/t15-,16+,18-/m0/s1 |
| Standard InChIKey | LQWLXDFIJGWIMM-JZXOWHBKSA-N |
| Isomeric SMILES | C[C@]12CCC3=C([C@@H]1C[C@H](C2=O)O)C=CC4=C3C=CC(=C4)O |
| SMILES | CC12CCC3=C(C1CC(C2=O)O)C=CC4=C3C=CC(=C4)O |
| Canonical SMILES | CC12CCC3=C(C1CC(C2=O)O)C=CC4=C3C=CC(=C4)O |
| Synonyms | 16-hydroxy-equilenin 16-hydroxyequilenin |
| PubChem Compound | 125511 |
| Last Modified | Nov 11 2021 |
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